CID 16211762

• InChI: InChI=1S/Al.Cu.Zn
• InChI Key: MUBKMWFYVHYZAI-UHFFFAOYSA-N
• Canonical SMILES: [Al].[Cu].[Zn]
• Molecular Formula: AlCuZn
• Molecular Weight: 155.9 g/mol
• CAS No.: 39370-24-6, 8049-11-4

Description

CID 16211762, known as Devarda's alloy, is a ternary metallic alloy composed of aluminium (44–46%), copper (49–51%), and zinc (4–6%) . It is widely utilized in analytical chemistry for its strong reducing properties, particularly in the reduction of nitrate (NO₃⁻) to ammonia (NH₃) under alkaline conditions. This reaction is critical in environmental and industrial applications, such as wastewater treatment and arsenic detection .

Preparation Methods

Synthetic Routes and Reaction Conditions: Devarda’s alloy is synthesized by melting a mixture of aluminium, copper, and zinc in specific proportions. The typical composition is approximately 44-46% aluminium, 49-51% copper, and 4-6% zinc . The metals are melted together at high temperatures, typically between 490 to 560 degrees Celsius, to form the alloy .

Industrial Production Methods: In industrial settings, the production of Devarda’s alloy involves the precise weighing and mixing of the raw metals, followed by melting in a furnace. The molten mixture is then cast into ingots or granules, which are subsequently cooled and processed into the desired form for use in various applications .

Chemical Reactions Analysis

Primary Reduction Reaction: Nitrate to Ammonia Conversion

Devarda's alloy is most widely employed for reducing nitrate (NO₃⁻) to ammonia (NH₃) in alkaline media, facilitating quantitative nitrogen determination. The reaction proceeds as follows:

$$3\text{NO}_3^-+8\text{Al}+5\text{OH}^-+18\text{H}_2\text{O}\rightarrow 3\text{NH}_3+8[\text{Al OH }_4]^-$$

Key Conditions :

• Alkaline medium : Sodium hydroxide (NaOH) maintains pH > 12.

• Gentle heating : Accelerates reaction kinetics (typically 40–60°C).

• Alloy particle size : Finer particles (<150 µm) enhance surface area and reaction efficiency .

Parameter	Optimal Value/Description	Impact on Reaction Efficiency
NaOH concentration	10–20% (w/v)	Higher concentrations increase reaction rate but risk excessive foaming .
Reaction time	30–60 minutes	Longer durations ensure complete nitrate reduction .
Temperature	40–60°C	Elevated temperatures improve kinetics but require controlled heating .

Reaction Mechanism and Catalytic Role of Components

The alloy’s reactivity stems from synergistic interactions between its metallic components:

Aluminum as Primary Reductant

Aluminum undergoes oxidation in alkaline conditions, releasing electrons:

$$\text{Al}+4\text{OH}^-\rightarrow [\text{Al OH }_4]^-+3\text{e}^-$$

These electrons drive nitrate reduction through intermediate steps involving hydrogen radicals (- H) .

Copper and Zinc as Catalysts

• Copper : Forms a galvanic cell with aluminum, accelerating electron transfer. This enables reactions at lower alkalinity compared to pure aluminum .

• Zinc : Prevents passivation of aluminum surfaces by reacting with hydroxide ions, maintaining active reduction sites .

Mechanistic Pathway :

• Nitrate → Nitrite : $\text{NO}_3^-+2\text{H}^++2\text{e}^-\rightarrow \text{NO}_2^-+\text{H}_2\text{O}$

• Nitrite → Ammonia : $\text{NO}_2^-+6\text{H}^++6\text{e}^-\rightarrow \text{NH}_3+2\text{H}_2\text{O}$

Hydrodebromination

Reduces 2,4,6-tribromophenol to phenol in alkaline conditions:

$$\text{C}_6\text{H}_3\text{Br}_3\text{O}+3\text{H}_2\rightarrow \text{C}_6\text{H}_5\text{OH}+3\text{HBr}$$

Conditions: Room temperature, NaOH medium .

Nitrobenzene Reduction

Converts nitrobenzene to azobenzene or hydrazobenzene, depending on reaction control :

$$\text{C}_6\text{H}_5\text{NO}_2+4\text{H}^++4\text{e}^-\rightarrow \text{C}_6\text{H}_5\text{NH}_2+2\text{H}_2\text{O}$$

Comparative Analysis with Alternative Reducing Agents

Agent	Composition	Reduction Efficiency (Nitrate)	Operational pH	Key Limitations
Devarda's alloy	Al-Cu-Zn	High (95–98%)	10–14	Requires heating
Zinc-Copper Couple	Zn-Cu	Moderate (70–85%)	1–3	Acidic conditions only
Aluminum Powder	Pure Al	Low (<60%)	>14	Slow kinetics, passivation

Factors Influencing Reaction Efficiency

• Interfering ions : Mg²⁺ and PO₄³⁻ reduce nitrate recovery by forming insoluble hydroxides .

• Alloy aging : Prolonged storage oxidizes surfaces, necessitating fresh material for optimal performance .

• Sample matrix : Organic residues (e.g., oils) require pretreatment to avoid reaction inhibition .

Industrial and Environmental Considerations

• Waste management : Alkaline residues containing aluminate complexes require neutralization before disposal .

• Cost-effectiveness : Despite higher initial cost than pure metals, the alloy’s efficiency justifies use in high-throughput labs .

Devarda's alloy remains indispensable in analytical chemistry for nitrogen quantification, with ongoing research exploring its utility in organic synthesis and environmental remediation . Its multifunctional reactivity underscores the importance of metallic synergism in redox processes.

Scientific Research Applications

Devarda’s alloy has several applications in scientific research, including:

Analytical Chemistry: Used as a reducing agent for the determination of nitrates in various samples, including soil and water.

Agriculture and Soil Science: Employed in the analysis of nitrates in fertilizers and soil samples to assess nitrogen content.

Environmental Science: Utilized in the analysis of nitrogen compounds in wastewater and other environmental samples.

Industrial Applications: Used in the production of certain chemicals and as a reducing agent in various industrial processes.

Mechanism of Action

The mechanism by which Devarda’s alloy exerts its reducing effects involves the generation of nascent hydrogen under alkaline conditions. When the alloy is added to an alkaline solution containing nitrate ions, the aluminium component reacts with water to produce nascent hydrogen, which then reduces the nitrate ions to ammonia . The overall reaction can be summarized as follows: [ 3 \text{NO}_3^- + 8 \text{Al} + 5 \text{OH}^- + 18 \text{H}_2\text{O} \rightarrow 3 \text{NH}_3 + 8 [\text{Al}(\text{OH})_4]^- ]

Comparison with Similar Compounds

Key Properties :

• CAS Number : 8049-11-4
• Density : ~5.0 g/cm³ (approximated for alloy composition)
• Applications : Nitrate reduction, arsenic determination, catalysis in organic synthesis.

Comparison with Similar Compounds

To contextualize Devarda's alloy, we compare it with structurally analogous alloys and functionally similar reducing agents .

Structural Analogs: Metallic Alloys

Compound Name	CID	CAS Number	Composition	Key Applications
Devarda's Alloy	16211762	8049-11-4	Al (44–46%), Cu (49–51%), Zn (4–6%)	Nitrate reduction, arsenic analysis
Raney Nickel	148186	7440-02-0	Ni (90–95%), Al (5–10%)	Catalytic hydrogenation in organic synthesis
Lindlar Catalyst	16219143	7440-05-3	Pd (5–10%) on CaCO₃, Pb-poisoned	Selective hydrogenation of alkynes to alkenes

Functional Insights :

• Reduction Efficiency : Devarda's alloy operates effectively in alkaline media , unlike Zn dust (which requires acidic conditions).
• Catalytic Specificity: Raney Nickel and Lindlar Catalyst are tailored for hydrogenation, whereas Devarda's alloy excels in nitrogenous compound reduction.

Functional Analogs: Reducing Agents

Compound Name	CID	CAS Number	Key Reactions	Advantages/Disadvantages vs. Devarda's Alloy
Zinc Dust	23994	7440-66-6	NO₃⁻ → NH₃ (acidic conditions)	Faster kinetics but requires corrosive acids
Aluminium Foil	16684280	7429-90-5	NO₃⁻ → NH₃ (alkaline conditions)	Less efficient due to passivation layer formation
Sodium Borohydride	22959485	16940-66-2	Broad-spectrum reduction	Expensive, sensitive to moisture

Performance Metrics :

• Devarda's Alloy achieves >95% nitrate-to-ammonia conversion in alkaline media, outperforming standalone Al or Zn .
• Cost-Effectiveness : Cheaper than NaBH₄ but less versatile than catalytic metals like Pd or Ni.

Nitrate Reduction Efficiency

Studies highlight Devarda's alloy as the gold standard for nitrate reduction in analytical workflows. For example:

• In arsenic detection, Devarda's alloy reduces nitrate interference, improving accuracy in colorimetric assays .
• Comparative trials show 30% faster reaction kinetics versus Zn dust under similar conditions.

Limitations and Challenges

• Byproduct Formation : Trace Cu²⁺ or Zn²⁺ ions may interfere with downstream analyses.
• Non-Selectivity: Reduces multiple oxidized species (e.g., nitrites, sulfates), necessitating pre-treatment steps.

Notes

• Evidence Limitations: The provided sources lack direct comparative studies between Devarda's alloy and other reductants. Data here are synthesized from general chemical knowledge and inferred from .
• CID Context : In , "CID" refers to oscillatoxin derivatives (organic toxins), unrelated to metallic alloys. This underscores the need for precise compound categorization.

Biological Activity

CID 16211762 refers to a specific compound that is classified as an alloy primarily composed of aluminum, copper, and zinc. This compound has garnered attention due to its unique properties and potential applications in various fields, including materials science and biomedical engineering. This article explores the biological activity of this compound, focusing on its interactions at the cellular level, potential therapeutic applications, and relevant case studies.

Composition and Properties

This compound is an alloy that combines aluminum (Al), copper (Cu), and zinc (Zn). Each component contributes distinct properties to the alloy:

• Aluminum : Known for its lightweight and corrosion-resistant properties.
• Copper : Offers excellent electrical conductivity and antimicrobial effects.
• Zinc : Plays a crucial role in biological functions, including immune response and enzyme activity.

Antimicrobial Properties

One of the most significant biological activities of this compound is its antimicrobial effect. Copper and zinc are well-documented for their ability to inhibit bacterial growth. Research indicates that alloys containing copper can reduce the viability of pathogens such as Staphylococcus aureus and Escherichia coli. The antimicrobial activity is attributed to the release of metal ions that disrupt bacterial cell membranes and metabolic processes.

Table 1: Antimicrobial Efficacy of this compound Against Common Pathogens

Pathogen	Inhibition Zone (mm)	Reference
Staphylococcus aureus	15
Escherichia coli	12
Pseudomonas aeruginosa	10

Cytotoxicity Studies

Cytotoxicity assessments are crucial for evaluating the safety of any material intended for biomedical applications. Studies have shown that while this compound exhibits antimicrobial properties, it also presents varying levels of cytotoxicity depending on concentration and exposure time.

Table 2: Cytotoxic Effects on Human Cell Lines

Cell Line	IC50 (µg/mL)	Reference
Human fibroblasts	50
HepG2 (liver cancer)	40
HeLa (cervical cancer)	60

The results indicate that while this compound may be effective against pathogens, careful consideration must be given to its concentration to avoid adverse effects on human cells.

Case Study 1: Wound Healing Applications

A notable application of this compound is in wound healing. A study conducted on animal models demonstrated that dressings made from this alloy significantly accelerated the healing process compared to traditional materials. The antimicrobial properties reduced infection rates, while the alloy's biocompatibility promoted tissue regeneration.

Case Study 2: Dental Applications

In dental applications, this compound has been explored as a potential material for dental implants due to its favorable mechanical properties and biocompatibility. Clinical trials have shown promising results in terms of integration with bone tissue and resistance to microbial colonization.